N-(2,5-difluorophenyl)-2-{[6-(4-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[6-[(4-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H20F2N4O3S2/c1-16-6-8-17(9-7-16)14-32-22-5-3-2-4-19(22)25-23(37(32,34)35)13-29-26(31-25)36-15-24(33)30-21-12-18(27)10-11-20(21)28/h2-13H,14-15H2,1H3,(H,30,33)
• InChI Key: RGVIJKYLZZYWKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=C(C=CC(=C5)F)F
• Molecular Formula: C26H20F2N4O3S2
• Molecular Weight: 538.6 g/mol

Description

N-(2,5-difluorophenyl)-2-{[6-(4-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C26H20F2N4O3S2 and its molecular weight is 538.59. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-difluorophenyl)-2-{[6-(4-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-difluorophenyl)-2-{[6-(4-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Compounds structurally related to N-(2,5-difluorophenyl)-2-{[6-(4-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide, such as benzothiazolinone acetamide analogs, have been synthesized and analyzed for their vibrational spectra and electronic properties. Their potential as photosensitizers in dye-sensitized solar cells (DSSCs) has been investigated, showing good light harvesting efficiency (LHE) and free energy of electron injection, indicating their suitability in photovoltaic cells. Moreover, these compounds' non-linear optical (NLO) activity and natural bond orbital analysis suggest varied intramolecular interactions and potential in ligand-protein interactions, specifically with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Antimicrobial and Antifungal Applications

Another aspect of research involves evaluating novel benzothiazole pyrimidine derivatives for their antibacterial and antifungal properties. These compounds have been tested against various bacterial and fungal strains, demonstrating excellent in vitro activity that surpasses standard drugs. This highlights their potential in developing new antimicrobial agents (Maddila et al., 2016).